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Introduction
Stearoyl chloride (CAS No. 112-76-5), also known as octadecanoyl chloride, is a crucial

acylating agent in organic synthesis.[1] It is the acyl chloride derivative of stearic acid, a long-

chain saturated fatty acid.[2] Its bifunctional nature, comprising a long hydrophobic 18-carbon

chain and a highly reactive acyl chloride group, makes it a versatile reagent for introducing the

stearoyl group into various molecules.[2][3] This property is leveraged in diverse fields,

including the synthesis of pharmaceuticals, surfactants, emulsifiers, and for modifying the

surface properties of polymers.[1][3][4] This guide provides a comprehensive overview of its

chemical properties, reactivity, and relevant experimental protocols.

Chemical and Physical Properties
Stearoyl chloride is typically a colorless to pale yellow, oily liquid or white solid, depending on

the ambient temperature.[2][5][6] It possesses a pungent odor.[2] The presence of the acid

chloride functional group makes it a highly reactive and corrosive compound that requires

careful handling.[2][7]

Table 1: Physical and Chemical Properties of Stearoyl Chloride
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Property Value Source(s)

IUPAC Name Octadecanoyl chloride [7]

Synonyms
Stearic acid chloride, Stearyl

chloride
[2]

CAS Number 112-76-5 [7]

Molecular Formula C₁₈H₃₅ClO [2][7]

Molecular Weight 302.92 g/mol [1]

Appearance
White solid or colorless to light

yellow liquid/oil
[3][5][7]

Melting Point 19 - 23 °C (lit.) [3][5][7]

Boiling Point
174-178 °C at 2 mmHg; 215

°C at 15 mmHg
[5][7]

Density 0.897 g/mL at 25 °C (lit.) [5]

Refractive Index n20/D 1.454 (lit.) [5]

Solubility

Soluble in organic solvents like

toluene, acetone, ether, and

alcohol; Reacts violently with

water.

[1][5][8]

Reactivity and Reaction Mechanisms
The reactivity of stearoyl chloride is dominated by the electrophilic nature of the carbonyl

carbon in the acyl chloride group (-COCl).[1][4] This carbon is highly susceptible to nucleophilic

attack, leading to nucleophilic acyl substitution reactions.[1]

Hydrolysis
Stearoyl chloride reacts violently with water in a hydrolysis reaction to form stearic acid and

hydrochloric acid.[1][2][7] This high reactivity necessitates storage in dry, moisture-free

conditions.[2][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Stearoyl-chloride
https://cymitquimica.com/cas/112-76-5/
https://pubchem.ncbi.nlm.nih.gov/compound/Stearoyl-chloride
https://cymitquimica.com/cas/112-76-5/
https://pubchem.ncbi.nlm.nih.gov/compound/Stearoyl-chloride
https://www.nbinno.com/article/other-organic-chemicals/exploring-chemical-properties-synthesis-stearoyl-chloride-cas-112-76-5-ba
https://www.chemimpex.com/products/39089
https://www.chembk.com/en/chem/Stearoyl%20chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Stearoyl-chloride
https://www.chemimpex.com/products/39089
https://www.chembk.com/en/chem/Stearoyl%20chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Stearoyl-chloride
https://www.chembk.com/en/chem/Stearoyl%20chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Stearoyl-chloride
https://www.chembk.com/en/chem/Stearoyl%20chloride
https://www.chembk.com/en/chem/Stearoyl%20chloride
https://www.nbinno.com/article/other-organic-chemicals/exploring-chemical-properties-synthesis-stearoyl-chloride-cas-112-76-5-ba
https://www.chembk.com/en/chem/Stearoyl%20chloride
https://datasheets.scbt.com/sc-215905.pdf
https://www.benchchem.com/product/b042655?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/exploring-chemical-properties-synthesis-stearoyl-chloride-cas-112-76-5-ba
https://www.nbinno.com/article/other-organic-chemicals/versatility-stearoyl-chloride-chemical-synthesis-ds
https://www.nbinno.com/article/other-organic-chemicals/exploring-chemical-properties-synthesis-stearoyl-chloride-cas-112-76-5-ba
https://www.benchchem.com/product/b042655?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/exploring-chemical-properties-synthesis-stearoyl-chloride-cas-112-76-5-ba
https://cymitquimica.com/cas/112-76-5/
https://pubchem.ncbi.nlm.nih.gov/compound/Stearoyl-chloride
https://cymitquimica.com/cas/112-76-5/
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/171158
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Products

Stearoyl Chloride
(C₁₇H₃₅COCl)

Stearic Acid
(C₁₇H₃₅COOH)

Hydrolysis

Water
(H₂O)

Hydrochloric Acid
(HCl)

Click to download full resolution via product page

Caption: Hydrolysis of Stearoyl Chloride.

Reactions with Alcohols (Esterification)
Stearoyl chloride reacts vigorously and exothermically with alcohols to form esters and

hydrogen chloride gas.[10][11][12] This reaction is an efficient method for ester synthesis

because it is generally faster and proceeds to completion compared to Fischer esterification

with carboxylic acids.[10] The reaction proceeds via a nucleophilic addition-elimination

mechanism where the alcohol's oxygen atom acts as the nucleophile.[11][13]
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Alcohol (R'-OH)

Tetrahedral Intermediate

1. Nucleophilic attack
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Hydrogen Chloride (HCl)

2. Elimination of Cl⁻
3. Deprotonation

Stearoyl Chloride +
Primary Amine (R'-NH₂)

Tetrahedral Intermediate

1. Nucleophilic attack
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N-substituted Stearamide +
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2. Elimination of Cl⁻
3. Deprotonation by 2nd amine eq.
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1. Charge flask with
Stearic Acid & Toluene

2. Add Thionyl Chloride
(dropwise)

3. Heat to Reflux
(2-3 hours)

4. Monitor for cessation
of gas evolution

5. Cool to Room Temp
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(reduced pressure)

7. Purify by
Vacuum Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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